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Compound of Interest

Compound Name: ASP5286

Cat. No.: B12407982 Get Quote

Application Notes and Protocols for ASP5286
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of ASP5286,

a non-immunosuppressive cyclophilin inhibitor. Adherence to these guidelines is crucial for

maintaining the compound's integrity and ensuring reproducible experimental results.

Product Information
Identifier Value

IUPAC Name ASP5286

Molecular Formula C₆₀H₁₀₇N₁₁O₁₃

Molecular Weight 1190.56 g/mol [1]

Appearance Lyophilized white powder

Mechanism of Action
Inhibitor of cyclophilin's peptidyl-prolyl cis-trans

isomerase (PPIase) activity[2][3]

Solubility Data
While specific quantitative solubility data for ASP5286 is not publicly available, it has been

described as having improved aqueous solubility compared to its parent compounds.[2][3]
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Based on its nature as a peptide derivative of the hydrophobic cyclosporin A, the following

solvents are recommended for reconstitution.

Solvent Concentration Comments

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL (estimated)

Recommended as the primary

solvent for creating stock

solutions. DMSO is a polar

aprotic solvent capable of

dissolving a wide range of

polar and nonpolar

compounds.[4][5]

Aqueous Buffers (e.g., PBS pH

7.4)
Dilutable from DMSO stock

For cell-based assays, the final

concentration of DMSO should

be kept low (typically <0.5%) to

avoid cytotoxicity.[6]

Experimental Protocols
Reconstitution of Lyophilized ASP5286
This protocol details the steps for reconstituting lyophilized ASP5286 to create a high-

concentration stock solution.

Materials:

Vial of lyophilized ASP5286

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized ASP5286 to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the
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vial upon opening.

Centrifugation: Briefly centrifuge the vial at a low speed to ensure all the lyophilized powder

is collected at the bottom.

Solvent Addition: Using a calibrated micropipette, carefully add the desired volume of sterile

DMSO to the vial. To prepare a 10 mM stock solution, for example, add 84 µL of DMSO to 1

mg of ASP5286.

Dissolution: Gently swirl or vortex the vial at a low speed until the powder is completely

dissolved. The solution should be clear and free of particulates. Gentle warming to 37°C or

sonication can be used to aid dissolution if necessary.[6]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles, which can degrade the compound.

Preparation of Working Solutions
This protocol describes the dilution of the high-concentration DMSO stock solution for use in

experiments.

Materials:

ASP5286 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium) appropriate for the experiment

Procedure:

Thawing: Thaw a single aliquot of the ASP5286 DMSO stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into the appropriate aqueous

buffer to achieve the desired final concentration for your experiment.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous shaking.
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Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental

setup is below the threshold for cellular toxicity (generally <0.5%).[6]

Storage and Stability
Proper storage is critical to maintain the stability and activity of ASP5286.

Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C or -80°C ≥ 1 year

Store in a desiccated

environment,

protected from light.[7]

DMSO Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[8] Store in

tightly sealed vials.

Aqueous Working

Solutions
2-8°C Use on the same day

Long-term storage of

peptides in aqueous

solutions is not

recommended due to

the risk of degradation

and microbial

contamination.

Visualizations
Experimental Workflow for ASP5286 Preparation```dot
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Caption: Mechanism of action of ASP5286 as a cyclophilin inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/266156969_Stability_of_peptides_in_long_term_-80_o_C_storage
https://www.benchchem.com/product/b12407982#how-to-dissolve-and-store-asp5286-for-experiments
https://www.benchchem.com/product/b12407982#how-to-dissolve-and-store-asp5286-for-experiments
https://www.benchchem.com/product/b12407982#how-to-dissolve-and-store-asp5286-for-experiments
https://www.benchchem.com/product/b12407982#how-to-dissolve-and-store-asp5286-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

